molecular formula C20H15N5O5 B2466105 N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide CAS No. 1251599-96-8

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

Cat. No. B2466105
CAS RN: 1251599-96-8
M. Wt: 405.37
InChI Key: LDNZEGOHIDDTGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C20H15N5O5 and its molecular weight is 405.37. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Application in Insecticidal Agents

Heterocyclic compounds incorporating thiadiazole moieties have been synthesized and assessed for their insecticidal activity against the cotton leafworm, Spodoptera littoralis. These compounds, through their structural diversity, demonstrate potential in agricultural applications for pest control (Fadda et al., 2017).

Role in Drug Discovery

Compounds with complex heterocyclic frameworks, such as triazolopyrazines, have been explored for their binding to specific receptors, exemplified by MRE 2029-F20, a selective antagonist ligand for A2B adenosine receptors. This highlights the importance of such compounds in developing new pharmacological agents (Baraldi et al., 2004).

Antioxidant and Anti-inflammatory Activities

The synthesis of benzothiazole and benzoxazole derivatives incorporating a triazole moiety has been reported, with evaluations of their anti-inflammatory activities and p38α MAP kinase inhibition. These findings underscore the therapeutic potential of heterocyclic compounds in treating inflammation and related diseases (Tariq et al., 2018).

Antimicrobial and Anthelmintic Properties

Novel pyrazoline and pyrazole derivatives have demonstrated significant antimicrobial and anthelmintic activities, suggesting their utility in developing new antimicrobial agents (Hassan, 2013). Another study on N-substituted benzyl/phenyl derivatives showed promising antioxidant activities, further indicating the versatility of heterocyclic compounds in medicinal chemistry (Ahmad et al., 2012).

properties

IUPAC Name

N-(1,3-benzodioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H15N5O5/c26-17(22-13-6-7-15-16(10-13)29-12-28-15)11-25-20(27)24-9-8-21-19(18(24)23-25)30-14-4-2-1-3-5-14/h1-10H,11-12H2,(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDNZEGOHIDDTGA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)NC(=O)CN3C(=O)N4C=CN=C(C4=N3)OC5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H15N5O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

405.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(benzo[d][1,3]dioxol-5-yl)-2-(3-oxo-8-phenoxy-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.